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Compound of Interest

N1-Benzyl-N1-methylpropane-1,3-
Compound Name:
diamine

Cat. No.: B082026

In-Depth Technical Guide: N1-Benzyl-N1-
methylpropane-1,3-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Benzyl-N1-methylpropane-1,3-diamine is a substituted diamine with potential applications
in chemical synthesis and pharmaceutical research. This technical guide provides a
comprehensive overview of its known physical and chemical properties. Due to the limited
availability of specific experimental data in publicly accessible literature, this document
summarizes the available information and provides a generalized experimental workflow for its
synthesis based on established methods for analogous compounds. Currently, there is no
published data on the biological activity or associated signaling pathways of this specific
molecule.

Core Physical and Chemical Properties

The physical and chemical data for N1-Benzyl-N1-methylpropane-1,3-diamine are compiled
from various chemical databases. It is important to note that some key experimental values
such as melting point, pKa, and aqueous solubility are not readily available in the cited
literature.
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Table 1: Physical and Chemical Properties of N1-Benzyl-N1-methylpropane-1,3-diamine

Property Value Source
Molecular Formula C11H1sN:2 [1]
Molecular Weight 178.27 g/mol [1]
Boiling Point 118-119 °C at 4 Torr [1]
Density 0.975 g/cm?3 [1]
Flash Point 104.1 °C [1]

Vapor Pressure

0.0119 mmHg at 25°C

[1]

Polar Surface Area (PSA) 29.26 A2 [1]
LogP (XLogP3) 2.1675 [1]
CAS Number 13910-49-1 [1]

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of N1-Benzyl-N1-

methylpropane-1,3-diamine are not extensively documented in the available literature.

However, a general synthetic approach can be inferred from established methods for the N-

alkylation and N-benzylation of diamines.

Proposed Synthetic Workflow

A plausible synthetic route involves a two-step process starting from N-methylpropane-1,3-

diamine: benzylation followed by purification.
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Synthesis Workflow
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyl-n1-methylpropane-1-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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